Cas no 1188264-82-5 (1H-pyrazole-4-methanamine, n,1,3,5-tetramethyl-, hydrochloride)
1H-pyrazole-4-methanamine, n,1,3,5-tetramethyl-, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1H-pyrazole-4-methanamine, n,1,3,5-tetramethyl-, hydrochloride
- 1H-Pyrazole-4-methanamine, N,1,3,5-tetramethyl-, hydrochloride (1:1)
- 1H-Pyrazole-4-MethanaMine, N,1,3,5-tetraMethyl-, Monohydrochloride
- N,1,3,5-Tetramethyl-1H-pyrazole-4-methanamine hydrochloride
- 1H-Pyrazole-4-methanamine, N,1,3,5-tetramethyl-, hydrochloride (1
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- Inchi: 1S/C8H15N3.ClH/c1-6-8(5-9-3)7(2)11(4)10-6;/h9H,5H2,1-4H3;1H
- InChI Key: LVDACSIBZRRWIU-UHFFFAOYSA-N
- SMILES: N1(C)C(C)=C(CNC)C(C)=N1.[H]Cl
1H-pyrazole-4-methanamine, n,1,3,5-tetramethyl-, hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-364825-1.0g |
methyl[(trimethyl-1H-pyrazol-4-yl)methyl]amine hydrochloride |
1188264-82-5 | 1.0g |
$0.0 | 2023-03-02 |
1H-pyrazole-4-methanamine, n,1,3,5-tetramethyl-, hydrochloride Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 1H-pyrazole-4-methanamine, n,1,3,5-tetramethyl-, hydrochloride
Comprehensive Overview of 1H-Pyrazole-4-methanamine, N,1,3,5-Tetramethyl-, Hydrochloride (CAS No. 1188264-82-5)
1H-Pyrazole-4-methanamine, N,1,3,5-tetramethyl-, hydrochloride (CAS No. 1188264-82-5) is a specialized organic compound belonging to the pyrazole derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The tetramethyl substitution pattern and the presence of a hydrochloride salt form enhance its stability and solubility, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for pyrazole-based compounds has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in N,1,3,5-tetramethyl-1H-pyrazole-4-methanamine hydrochloride for its potential role in modulating biological pathways. Its molecular structure, featuring a pyrazole core with methyl and amine functional groups, allows for diverse chemical modifications, enabling the development of novel therapeutics.
The compound’s CAS number 1188264-82-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis, purity, and applications in medicinal chemistry. Additionally, the rise of AI-driven drug discovery has further highlighted the importance of such intermediates, as they serve as building blocks for machine learning models predicting bioactive molecules.
From a technical perspective, 1H-pyrazole-4-methanamine hydrochloride exhibits favorable physicochemical properties, including moderate water solubility and thermal stability. These characteristics make it suitable for use in high-throughput screening and combinatorial chemistry. Its compatibility with common organic solvents also facilitates its integration into multi-step synthetic routes.
Environmental and regulatory considerations are another hot topic among users. While 1188264-82-5 is not classified as hazardous, its handling and storage require standard laboratory precautions. The compound’s hydrochloride form ensures safer handling compared to free bases, aligning with the industry’s shift toward greener and safer chemical practices.
In summary, 1H-pyrazole-4-methanamine, N,1,3,5-tetramethyl-, hydrochloride (CAS No. 1188264-82-5) represents a promising candidate for advancing research in drug development and material science. Its structural versatility, coupled with increasing interest from the scientific community, positions it as a key player in the future of organic synthesis and pharmaceutical innovation.
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